Cas no 1036585-98-4 (N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine)

• Product name: N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine
• CAS No: 1036585-98-4
• MF: C₁₄H₂₁ClN₂
• MW: 252.782942533493
• CID: 4677687

N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine Chemical and Physical Properties

Names and Identifiers

• N-(2-AMINO-4-CHLOROPHENYL)-N-CYCLOHEXYL-N-ETHYLAMINE
• 4-Chloro-N1-cyclohexyl-N1-ethylbenzene-1,2-diamine
• 4-chloro-1-N-cyclohexyl-1-N-ethylbenzene-1,2-diamine
• N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine

• Inchi： 1S/C14H21ClN2/c1-2-17(12-6-4-3-5-7-12)14-9-8-11(15)10-13(14)16/h8-10,12H,2-7,16H2,1H3
• InChI Key： PRONEPQLIOARGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N(CC)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine

Recent Advances in the Study of N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine (CAS: 1036585-98-4)

N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine (CAS: 1036585-98-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The following sections provide an overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its further pharmacological evaluation. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have laid a solid foundation for subsequent biological studies.

In terms of biological activity, preliminary investigations have revealed that N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine exhibits promising interactions with specific molecular targets. For instance, it has been shown to modulate the activity of certain enzymes and receptors involved in key cellular pathways. These findings suggest that the compound may have potential as a lead molecule for the development of new therapeutic agents. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and evaluate its efficacy and safety profile.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. Recent research has indicated that N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine may interact with neurotransmitter systems, making it a candidate for further investigation in conditions such as depression, anxiety, and neurodegenerative diseases. However, more extensive preclinical and clinical studies are needed to validate these hypotheses and determine the compound's therapeutic potential.

In addition to its neurological applications, N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine has also been explored for its potential use in oncology. Early-stage studies have demonstrated that the compound may exhibit cytotoxic effects against certain cancer cell lines, possibly through the induction of apoptosis or inhibition of cell proliferation. These findings highlight the versatility of this compound and its potential to address unmet medical needs in various therapeutic areas.

Despite the promising results, several challenges remain in the development of N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, N-(2-Amino-4-chlorophenyl)-N-cyclohexyl-N-ethylamine (CAS: 1036585-98-4) represents a promising candidate for further research in the field of chemical biology and drug development. Its unique structural properties and diverse biological activities make it a valuable subject of study, with potential applications in neurology, oncology, and beyond. Continued investigation and optimization of this compound will be crucial to unlocking its full therapeutic potential and bringing it closer to clinical application.